10.1039/C2OB07011A | Conjugate addition of isocyanides to chromone 3-carboxylic acid: an efficient one-pot synthesis of chroman-4-one 2-carboxamides†

Conjugate addition of isocyanides to chromone 3-carboxylic acid: an efficient one-pot synthesis of chroman-4-one 2-carboxamides†

Organic & Biomolecular Chemistry Pub Date: 2012-02-15 DOI: 10.1039/C2OB07011A

Abstract

We report a novel Lewis acid catalysed tandem reaction of isocyanides, chromone 3-carboxylic acid and nucleophiles. An experimentally very simple procedure, involving the use of microwave irradiation in the presence of a Lewis acid catalyst, affords a representative collection of chromone-2-carboxamides and chromone-2-carboxamido-3-esters in high yields, in just a few minutes. Such an unprecedented strategy is formally equivalent to a conjugate addition of isocyanides to Michael acceptors.

Share View Original Text

Recommended Literature

[1] Significant enhancement in quantum-dot light emitting device stability via a ZnO:polyethylenimine mixture in the electron transport layer† Dong Seob Chung,Tyler Davidson-Hall,Hyeonghwa Yu,Fatemeh Samaeifar,Peter Chun,Quan Lyu,Giovanni Cotella,Hany AzizNanoscale Adv., 2021,3, 5900-5907 10.1039/D1NA00561H
[2] Photopolymerization of metal nanoparticles on multiwall carbon nanotubes† Xichen Cai,Kelechi C. Anyaogu,Douglas C. NeckersChem. Commun., 2008, 5007-5009 10.1039/B807407K
[3] Investigations of chemical reactions between single levitated magnesium chloride microdroplets with SO2 and NOx by means of Raman spectroscopy and elastic light scattering Phys. Chem. Chem. Phys., 1999,1, 5497-5502 10.1039/A905807I
[4] A thermal desorption ion mobility spectrometer for the measurement of anticoagulant rodenticide diphacinone in beverages via in situ acid-assisted conversion Xin Wang,Weiguo Wang,Haiyang LiAnal. Methods, 2015,7, 1104-1109 10.1039/C4AY02501F
[5] Relations between the synthesis conditions, composition, microstructure and superconducting properties of Bi-2212 based composites Marina V. Makarova,Pavel E. Kazin,Yuri D. Tretyakov,Martin Jansen,Michael Reissner,Walter SteinerMendeleev Commun., 2004,14, 157-158 10.1070/MC2004v014n04ABEH001964
[6] Three-dimensional interior analyses on periodically banded spherulites of poly(dodecamethylene terephthalate)† E. M. Woo,S. M. ChangCrystEngComm, 2018,20, 1935-1944 10.1039/C7CE02226C
[7] Colorimetric response to mercury-induced abstraction of triethylene glycolligands from a gold nanoparticle surface† Tasuku Hirayama,Yukiyasu Kashiwagi,Masami Nakamoto,Atsushi Kunishita,Shinobu Itoh,Yukio YamamotoDalton Trans., 2008, 4705-4707 10.1039/B808433E
[8] Determination of indole in shrimps by differential-pulse voltammetry in an emulsified medium Analyst, 1990,115, 869-871 10.1039/AN9901500869
[9] XIV.—On the increase in weight of molasses casks occasionally arising from absorption Q. J. Chem. Soc., 1854,6, 122-124 10.1039/QJ8540600122
[10] Efficient transfection and long-term stability of rno-miRNA-26a-5p for osteogenic differentiation by large pore sized mesoporous silica nanoparticles Sepanta Hosseinpour,Yuxue Cao,Jingyu Liu,Chun Xu,Laurence J. WalshJ. Mater. Chem. B, 2021,9, 2275-2284 10.1039/D0TB02756A

Journal Name：Organic & Biomolecular Chemistry

Research Products

1H-Benzimidazole,2,5,7-tris(trifluoromethyl)-

CAS no.: 185412-89-9
1-(2,5-Dichloro-4-nitrophenyl)-1H-pyrrole

CAS no.: 175135-54-3
2-Amino-3-(pyridin-2-yl)propionic acid

CAS no.: 17407-44-2
4-Bromo-1-butanol-1,1,2,2,3,3,4,4-d8

CAS no.: 136091-68-4
1H,1H,8H,8H-Octafluoro-3,6-dioxaoctane-1,8-diol

CAS no.: 129301-42-4
2-Ethoxy-6-fluorobenzonitrile

CAS no.: 119584-73-5
3-methyl-1,2-dihydropyridine-2-thione

CAS no.: 18368-66-6
2-(4-Bromophenyl)sulfanyl-2-methylpropanoic Acid

CAS no.: 18527-16-7
4-Bromo-3-ethoxypyridine

CAS no.: 17117-21-4
N-Boc-D-glutamic Acid 5-tert-Butyl Ester

CAS no.: 104719-63-3